Cas no 36948-21-7 (2,4-dichlorothieno[3,4-d]pyrimidine)

2,4-Dichlorothieno[3,4-d]pyrimidine is a heterocyclic compound featuring a thienopyrimidine core substituted with chlorine atoms at the 2 and 4 positions. This structure imparts significant reactivity, making it a versatile intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The dichloro substitution enhances its electrophilic character, facilitating nucleophilic aromatic substitution reactions to introduce diverse functional groups. Its fused thiophene-pyrimidine system contributes to stability and potential biological activity, rendering it valuable in medicinal chemistry research. The compound is typically handled under controlled conditions due to its reactivity, and its purity is critical for consistent performance in synthetic applications.
2,4-dichlorothieno[3,4-d]pyrimidine structure
36948-21-7 structure
Product Name:2,4-dichlorothieno[3,4-d]pyrimidine
CAS No:36948-21-7
MF:C6H2Cl2N2S
MW:205.064477443695
MDL:MFCD10000792
CID:2140037
PubChem ID:12712834
Update Time:2025-08-03

2,4-dichlorothieno[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2,4-dichlorothieno[3,4-d]pyrimidine
    • SY285159
    • P10904
    • FUFRGBBMQQJFMJ-UHFFFAOYSA-N
    • DB-260364
    • MFCD10000792
    • PB10808
    • SCHEMBL2534989
    • CS-0057687
    • 2,4-dichloro-thieno[3,4-d]pyrimidine
    • Z1269210835
    • EN300-2411577
    • 36948-21-7
    • 896-636-9
    • 2,4-Dichlorothieno(3,4-d)pyrimidine
    • LBA94821
    • MDL: MFCD10000792
    • Inchi: 1S/C6H2Cl2N2S/c7-5-3-1-11-2-4(3)9-6(8)10-5/h1-2H
    • InChI Key: FUFRGBBMQQJFMJ-UHFFFAOYSA-N
    • SMILES: ClC1C2=CSC=C2N=C(N=1)Cl

Computed Properties

  • Exact Mass: 203.9315746g/mol
  • Monoisotopic Mass: 203.9315746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 54Ų

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Additional information on 2,4-dichlorothieno[3,4-d]pyrimidine

Professional Introduction to 2,4-dichlorothieno[3,4-d]pyrimidine (CAS No. 36948-21-7) in Modern Pharmaceutical Research

2,4-dichlorothieno[3,4-d]pyrimidine, identified by the chemical identifier CAS No. 36948-21-7, represents a significant compound in the realm of pharmaceutical chemistry. This heterocyclic organic molecule, featuring a thiophene ring fused with a pyrimidine moiety and substituted with two chlorine atoms at the 2- and 4-positions, has garnered considerable attention due to its versatile structural framework and potential pharmacological applications.

The structural composition of 2,4-dichlorothieno[3,4-d]pyrimidine positions it as a valuable scaffold for medicinal chemists. The thiophene ring contributes to the compound's aromaticity and electronic properties, while the pyrimidine segment introduces nitrogen-containing functionality that is often pivotal in drug design. The presence of chlorine substituents enhances electrophilicity, making the molecule amenable to further derivatization through nucleophilic aromatic substitution or other reaction pathways.

In recent years, 2,4-dichlorothieno[3,4-d]pyrimidine has been explored as a precursor in the synthesis of biologically active molecules. Its unique structural motif has been leveraged in the development of compounds targeting various therapeutic areas. Notably, research has highlighted its role in generating derivatives with antimicrobial and anticancer properties. The chlorine atoms serve as handles for introducing additional functional groups, enabling fine-tuning of biological activity.

One of the most compelling aspects of 2,4-dichlorothieno[3,4-d]pyrimidine is its utility in constructing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often linked to diseases such as cancer. By incorporating the thienopyrimidine core into kinase inhibitors, researchers have developed molecules that can selectively inhibit aberrant signaling cascades. For instance, derivatives of 2,4-dichlorothieno[3,4-d]pyrimidine have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are overactive in many solid tumors.

The synthesis of 2,4-dichlorothieno[3,4-d]pyrimidine itself is an area of active investigation. Modern synthetic methodologies have refined the process to achieve higher yields and purities. Techniques such as palladium-catalyzed cross-coupling reactions and metal-mediated cyclizations have been employed to construct the thiophene-pyrimidine framework efficiently. These advances not only facilitate laboratory-scale production but also hold promise for industrial-scale synthesis.

Recent publications have underscored the importance of 2,4-dichlorothieno[3,4-d]pyrimidine in drug discovery pipelines. A notable study demonstrated its use in generating a series of thienopyrimidine-based compounds with potent activity against Bruton's tyrosine kinase (BTK), an enzyme implicated in B-cell malignancies. The study highlighted how modifications at the 2- and 4-chlorine positions could modulate binding affinity and selectivity towards BTK. Such findings reinforce the compound's significance as a building block for next-generation therapeutics.

The pharmacokinetic profile of derivatives derived from 2,4-dichlorothieno[3,4-d]pyrimidine is another critical consideration. Researchers have investigated how structural variations influence absorption, distribution, metabolism, and excretion (ADME) properties. By optimizing substituents on the thiophene-pyrimidine core, it is possible to enhance bioavailability and reduce off-target effects. These efforts are essential for translating promising laboratory findings into viable clinical candidates.

The future directions for research involving 2,4-dichlorothieno[3,4-d]pyrimidine are multifaceted. Exploration into its role in addressing emerging infectious diseases is one avenue being pursued. Given the increasing threat of antibiotic-resistant pathogens, novel antimicrobial agents are urgently needed. Thienopyrimidine derivatives offer a rich chemical space for developing compounds that can overcome existing resistance mechanisms.

Furthermore, the potential application of 2,4-dichlorothieno[3,4-d]pyrimidine in neurodegenerative disorders is an exciting frontier. Studies suggest that modulating kinase activity within neural circuits could mitigate cognitive decline associated with conditions such as Alzheimer's disease and Parkinson's disease. By designing analogs with enhanced blood-brain barrier penetration and reduced toxicity profiles derived from this scaffold could pave the way for new therapeutic strategies.

In conclusion,2,4-dichlorothieno[3,4-d]pyrimidine (CAS No. 36948-21-7) stands as a cornerstone compound in pharmaceutical research due to its versatile structural features and broad spectrum of potential applications. Its role as a precursor for kinase inhibitors and other biologically active molecules underscores its importance in addressing critical unmet medical needs. As synthetic methodologies continue to evolve and our understanding of disease mechanisms deepens,thienopyrimidines like this will remain at forefront of drug discovery efforts aimed at improving human health.

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